Cas no 2877633-66-2 (3-chloro-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine)

• Product Name: 3-chloro-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine
• CAS No: 2877633-66-2
• MF: C₁₅H₁₈ClF₂N₃O
• MW: 329.77272939682
• CID: 5330288
• PubChem ID: 165434728
• Update Time: 2025-10-29

3-chloro-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2877633-66-2
• F6752-7076
• AKOS040866057
• 3-chloro-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine
• [1-(3-Chloro-4-pyridinyl)-3-pyrrolidinyl](4,4-difluoro-1-piperidinyl)methanone

• Inchi： 1S/C15H18ClF2N3O/c16-12-9-19-5-1-13(12)21-6-2-11(10-21)14(22)20-7-3-15(17,18)4-8-20/h1,5,9,11H,2-4,6-8,10H2
• InChI Key： FQUANFVXRYCARC-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2C=CN=CC=2Cl)C1)(N1CCC(F)(F)CC1)=O

Computed Properties

• Exact Mass: 329.1106462g/mol
• Monoisotopic Mass: 329.1106462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.2±45.0 °C(Predicted)
• pka: 7.34±0.19(Predicted)

Additional information on 3-chloro-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine

Research Brief on 3-chloro-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine (CAS: 2877633-66-2)

This research brief provides an in-depth analysis of the latest scientific advancements related to the compound 3-chloro-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine (CAS: 2877633-66-2), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including the 4,4-difluoropiperidine and pyrrolidine moieties, make it a promising candidate for drug development, particularly in targeting specific biological pathways.

Recent studies have highlighted the potential of this compound as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics. Its molecular framework allows for versatile modifications, enabling researchers to explore its efficacy in various therapeutic areas, such as oncology, neurology, and infectious diseases. The presence of the difluoropiperidine group is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability, critical factors in drug design.

One of the most significant findings in recent literature involves the compound's role as a potent inhibitor of specific kinase enzymes. Kinases are crucial regulators of cellular processes, and their dysregulation is often implicated in diseases like cancer. Preliminary in vitro and in vivo studies suggest that 3-chloro-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine exhibits selective inhibition against certain kinase targets, with promising therapeutic windows. These findings are supported by detailed structural-activity relationship (SAR) studies, which elucidate the importance of the chloro and difluoropiperidine groups in binding affinity and selectivity.

In addition to its kinase inhibition properties, recent research has explored the compound's potential in modulating G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in signal transduction and are common targets for pharmaceuticals. Early-stage investigations indicate that derivatives of this compound may act as allosteric modulators for specific GPCRs, opening new avenues for drug discovery in areas such as cardiovascular and central nervous system disorders.

The synthesis and optimization of 3-chloro-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine have also been a focus of recent studies. Advances in synthetic methodologies, including catalytic asymmetric synthesis and flow chemistry, have improved the efficiency and scalability of its production. These developments are critical for transitioning from laboratory-scale research to industrial-scale manufacturing, ensuring the compound's availability for further preclinical and clinical testing.

Despite these promising advancements, challenges remain in the development of this compound. Issues such as off-target effects, pharmacokinetic properties, and formulation stability need to be addressed in future research. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued investigation. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies will be essential to fully realize the clinical applications of this compound.

In conclusion, 3-chloro-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine (CAS: 2877633-66-2) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological profile and synthetic versatility position it as a valuable tool for discovering new therapeutics. Ongoing and future studies will likely uncover additional applications and refine its use in targeted therapies, contributing to the advancement of precision medicine.